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Compound of Interest

Compound Name: 3'-Hydroxypropiophenone

Cat. No.: B076195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage information

for 3'-Hydroxypropiophenone (CAS No. 13103-80-5). The following sections detail the

hazardous properties, necessary precautions, and emergency procedures to ensure the safe

and effective use of this compound in a laboratory and drug development setting.

Section 1: Chemical and Physical Properties
3'-Hydroxypropiophenone is an aromatic ketone that appears as an off-white to beige solid.

[1] It is a key intermediate in the synthesis of various pharmaceutical compounds, including

antihypertensives and antidepressants.[1]

Table 1: Physical and Chemical Properties of 3'-Hydroxypropiophenone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b076195?utm_src=pdf-interest
https://www.benchchem.com/product/b076195?utm_src=pdf-body
https://www.benchchem.com/product/b076195?utm_src=pdf-body
https://www.bocsci.com/product/3-hydroxypropiophenone-cas-13103-80-5-9577.html
https://www.bocsci.com/product/3-hydroxypropiophenone-cas-13103-80-5-9577.html
https://www.benchchem.com/product/b076195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₀O₂ [2][3]

Molecular Weight 150.17 g/mol [2][3]

Appearance Off-white to beige solid [1]

Melting Point 75-77°C [1]

Boiling Point 288.9 ± 23.0°C (Predicted) [1][4]

Density 1.104 ± 0.06 g/cm³ (Predicted) [1][4]

Solubility

Soluble in Chloroform

(Slightly), Ethyl Acetate

(Slightly), Methanol (Slightly).

Sparingly soluble in water.

[1][4][5]

Odor
Mild, characteristic ketone-like

odor
[5]

Section 2: Safety and Hazards
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3'-Hydroxypropiophenone is classified as an irritant and may be harmful if swallowed.

[2]

Table 2: GHS Hazard Information for 3'-Hydroxypropiophenone
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Pictogram Signal Word Hazard Class Hazard Statement

alt text Warning

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation[2]

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation[2]

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed[2]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation[2]

Section 3: Handling and Personal Protective
Equipment
Proper handling procedures and the use of personal protective equipment (PPE) are crucial to

minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[6][7]

Do not breathe dust.[6][7]

Wash hands and any exposed skin thoroughly after handling.[6]

Use only outdoors or in a well-ventilated area.[6][8]

Avoid dust formation.[6][7]

Personal Protective Equipment (PPE):
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Table 3: Recommended Personal Protective Equipment

PPE Type Specification Source

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[6][9]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure. Wear appropriate

protective clothing to prevent

skin exposure.

[6][9]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[8]

Section 4: Storage and Stability
Storage Conditions:

Store in a cool, dry, and well-ventilated place.[5][6]

Keep the container tightly closed.[5][6]

Store locked up.[6][8]

Incompatible Materials:

Strong oxidizing agents[5][6]
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Strong reducing agents[5]

Bases[6][8]

Acid anhydrides[6][8]

Acid chlorides[6][8]

Reactive metals[5]

Strong acids[5]

Stability:

The compound is stable under normal ambient conditions.[1]

Section 5: First-Aid Measures
Table 4: First-Aid Procedures for 3'-Hydroxypropiophenone Exposure
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Exposure Route First-Aid Procedure Source

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Call a POISON

CENTER or doctor/physician if

you feel unwell.

[6]

Skin Contact

Wash off immediately with

plenty of soap and water. If

skin irritation occurs, get

medical advice/attention. Take

off contaminated clothing and

wash before reuse.

[6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[6]

Ingestion

Clean mouth with water. Do

NOT induce vomiting. Get

medical attention.

[6][9]

Section 6: Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions:

Ensure adequate ventilation.[6]

Use personal protective equipment as required.[6]

Avoid breathing dust.[6]
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Methods for Containment and Cleanup:

Avoid dust formation.[6][7]

Sweep up and shovel into suitable containers for disposal.[6][7]

Do not let this chemical enter the environment.[6][7]
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Initial Response

Cleanup Procedure

Post-Cleanup

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Assess the Spill
(Identify substance, quantity, risks)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Collect Spilled Material
(Sweep solid into container)

Decontaminate the Area

Dispose of Waste
(Follow hazardous waste protocols)

Restock Spill Kit

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Section 7: Experimental Protocols
While detailed proprietary toxicology studies are not publicly available, a representative

synthetic protocol provides insight into handling the substance in a laboratory setting.

Preparation of 3'-Hydroxypropiophenone:

This protocol describes the synthesis of 3'-hydroxypropiophenone from m-

methoxyacetophenone.[3]

Methodology:

Aluminum chloride (8.0 g, 0.0594 mol) is slowly added to a stirred solution of m-

methoxyacetophenone (6.5 g, 0.0396 mol) in toluene (100 mL) under a nitrogen atmosphere

at room temperature.[3]

The reaction mixture is heated to reflux under a nitrogen atmosphere for 5 hours.[3]

After cooling to room temperature, the mixture is slowly poured into a 10% aqueous HCl

solution (200 mL).[3]

The organic and aqueous layers are separated.[3]

The aqueous phase is extracted with ethyl acetate (3 x 150 mL).[3]

The combined organic layers are washed with brine (50 mL) and dried over anhydrous

sodium sulfate.[3]

The solvent is removed under reduced pressure to yield the crude product.[3]

The crude product is purified by column chromatography to give m-hydroxypropiophenone

as a solid.[3]

This synthesis involves handling corrosive and flammable materials and should be performed

in a well-ventilated fume hood with appropriate personal protective equipment.

Section 8: Disposal Considerations
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, national, and international regulations.[6][8] Do not empty into drains.[6]

This guide is intended to provide comprehensive safety information. Always refer to the specific

Safety Data Sheet (SDS) provided by the supplier before handling 3'-Hydroxypropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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